Cas no 35600-34-1 (Hydrazinecarboximidothioic Acid Methyl Ester Hydroiodide)

• Product Name: Hydrazinecarboximidothioic Acid Methyl Ester Hydroiodide
• CAS No: 35600-34-1
• MF: C₂H₈IN₃S
• MW: 233.07449054718
• MDL: MFCD00035462
• CID: 319805
• PubChem ID: 6508896
• Update Time: 2025-05-28

Hydrazinecarboximidothioic Acid Methyl Ester Hydroiodide Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboximidothioicacid, methyl ester, hydriodide (1:1)
• Hydrazinecarboximidothioic acid methyl ester hydroiodide
• S-METHYL ISOTHIOSEMICARBAZIDE HYDROIODIDE
• S-Methylisothiosemicarbazide hydrogen iodide
• METHYL HYDRAZINECARBIMIDOTHIOATE HYDROIODIDE
• S-Methyl isothiosemicarbazide hydroiodide,min.
• S-methylisothiosemicarbazide hydrogen-iodide
• S-methylthiosemicarbazide hydrogeniodide
• S-methylthiosemicarbazide hydro-iodide
• methylisothiosemicarbazidehydroiodide
• Hydrazinecarboximidothioic Acid Methyl Ester Hydroiodide

• MDL： MFCD00035462
• Inchi： 1S/C2H7N3S.HI/c1-6-2(3)5-4;/h4H2,1H3,(H2,3,5);1H
• InChI Key： NYMQJWVULPQXBK-UHFFFAOYSA-N
• SMILES： I.S(C)/C(=N/N)/N

Computed Properties

• Exact Mass: 232.94800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 87.20000
• LogP: 1.93660

Hydrazinecarboximidothioic Acid Methyl Ester Hydroiodide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Hydrazones

Additional information on Hydrazinecarboximidothioic Acid Methyl Ester Hydroiodide

Comprehensive Analysis of Hydrazinecarboximidothioic Acid Methyl Ester Hydroiodide (CAS No. 35600-34-1)

Hydrazinecarboximidothioic Acid Methyl Ester Hydroiodide, identified by its CAS No. 35600-34-1, is a specialized organic compound with significant applications in chemical synthesis and research. This compound belongs to the class of thioamide derivatives, which are widely studied for their unique reactivity and potential in pharmaceutical and agrochemical development. The presence of both hydrazine and thioester functional groups in its structure makes it a versatile intermediate for constructing complex molecules.

In recent years, the demand for Hydrazinecarboximidothioic Acid Methyl Ester Hydroiodide has grown due to its role in heterocyclic chemistry, particularly in the synthesis of thiazole and imidazole derivatives. These heterocycles are critical in drug discovery, as they form the backbone of many bioactive compounds. Researchers are increasingly exploring its use in green chemistry applications, aligning with the global push for sustainable and eco-friendly synthetic methods.

The compound's methyl ester moiety enhances its solubility in organic solvents, facilitating its use in catalytic reactions and ligand design. Its hydroiodide salt form further improves stability, making it suitable for long-term storage and transportation. These properties have sparked interest in industries focusing on fine chemicals and specialty materials, where precision and reliability are paramount.

One of the trending topics in chemical research is the development of novel synthetic pathways using Hydrazinecarboximidothioic Acid Methyl Ester Hydroiodide. For instance, its application in multicomponent reactions (MCRs) has gained attention, as MCRs offer efficient one-pot synthesis strategies for complex molecules. This aligns with the broader industry shift toward time-efficient and cost-effective methodologies.

Safety and handling of CAS No. 35600-34-1 are also frequently discussed in academic and industrial forums. While the compound is valuable, proper laboratory protocols must be followed to ensure safe usage. This includes adherence to personal protective equipment (PPE) standards and waste disposal guidelines, which are critical for maintaining occupational health and environmental compliance.

From an SEO perspective, common queries related to this compound include "Hydrazinecarboximidothioic Acid Methyl Ester Hydroiodide uses," "CAS 35600-34-1 synthesis," and "thioamide derivatives in drug discovery." Addressing these search intents, this article highlights the compound's relevance in modern chemistry while ensuring readability and technical accuracy.

In conclusion, Hydrazinecarboximidothioic Acid Methyl Ester Hydroiodide (CAS No. 35600-34-1) is a pivotal compound in advanced chemical research. Its multifaceted applications, from pharmaceutical intermediates to sustainable synthesis, underscore its importance in the evolving landscape of organic chemistry. As research continues, its role in innovative technologies and industrial processes is expected to expand further.